vancomycin resistance protein VanH
Description
VanH is a D-lactate dehydrogenase encoded by the vanH gene within the vanA operon, a key genetic determinant of high-level vancomycin resistance in Enterococcus spp. and Staphylococcus aureus . VanH catalyzes the reduction of pyruvate to D-lactate, which is subsequently used by the VanA ligase to synthesize D-Ala-D-Lac. This depsipeptide replaces the native peptidoglycan precursor D-Ala-D-Ala, reducing vancomycin binding affinity by 1,000-fold . The vanA operon (vanR, vanS, vanH, vanA, vanX, vanY, vanZ) is regulated by the VanS-VanR two-component system, which induces transcription in response to vancomycin . VanH requires NAD+ as a cofactor and shares structural homology with 2-hydroxycarboxylic acid dehydrogenases .
Properties
CAS No. |
143242-58-4 |
|---|---|
Molecular Formula |
C6H8O5 |
Synonyms |
vancomycin resistance protein VanH |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Clinical Implications
- Inducible vs. Constitutive Expression : In vancomycin-variable enterococci (VVE), promoter mutations (e.g., 44-bp deletion) lead to constitutive vanHAX expression, restoring resistance .
- Telavancin Activity : VanA-type strains exhibit 32-fold lower telavancin MICs than vancomycin, despite similar induction of VanX activity .
- Evolutionary Origin: Homologs of vanH in glycopeptide-producing Amycolatopsis spp.
Data Tables
Table 1: Functional Comparison of VanH with Homologous Dehydrogenases
| Feature | VanH | Sporolactobacillus D-LDH | Enterococcus D-Mandelate DH |
|---|---|---|---|
| Primary Role | Antibiotic resistance | Metabolic | Metabolic |
| Cofactor Preference | NAD+ | NADP+ | NAD+ |
| Regulatory Dependence | VanS/VanR required | None | None |
| Resistance Contribution | Essential for D-Ala-D-Lac | None | None |
Table 2: Genetic Organization of Key Resistance Operons
| Operon | Genes | Regulatory Genes | Resistance Phenotype |
|---|---|---|---|
| vanA | vanR, vanS, vanH, vanA, vanX, Y, Z | vanR/S | High-level vancomycin/teicoplanin resistance |
| vanB | vanRB, vanSB, vanHB, vanB, vanXB | vanRB/SB | Inducible vancomycin resistance |
| vanHAX (Amycolatopsis) | vanH, vanA, vanX | vanS/vanR-like | Intrinsic glycopeptide resistance |
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